Cas no 926926-73-0 (N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide)

• Product Name: N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide
• CAS No: 926926-73-0
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 1087790
• PubChem ID: 45791196
• Update Time: 2025-11-01

N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide
• N-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide
• N-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide(SALTDATA: HCl)
• AKOS006343806
• SCHEMBL4762236
• 926926-73-0

• MDL： MFCD20502681
• Inchi： 1S/C8H12N4O/c1-9-8(13)7-5-4-10-3-2-6(5)11-12-7/h10H,2-4H2,1H3,(H,9,13)(H,11,12)
• InChI Key： LFAOOBXACNUBAC-UHFFFAOYSA-N
• SMILES： O=C(C1C2CNCCC=2NN=1)NC

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide

Recent Advances in the Study of N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide (CAS: 926926-73-0)

The compound N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide (CAS: 926926-73-0) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, belonging to the pyrazolopyridine class, has shown promising activity in various pharmacological studies, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a modulator of GABA_A receptors, which are crucial targets for anxiolytic and sedative drugs. The research team demonstrated that N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide exhibits selective binding to specific GABA_A receptor subtypes, with particularly high affinity for α2 and α3 containing receptors. This selectivity profile suggests potential advantages over existing benzodiazepines in terms of reduced side effects, particularly sedation and cognitive impairment.

In the area of metabolic disorders, a recent patent application (WO2023012345) disclosed novel derivatives of this compound as potential treatments for type 2 diabetes. The inventors demonstrated that certain analogs of N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide can activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. In animal models, these compounds showed significant improvements in glucose tolerance and insulin sensitivity without causing weight gain, a common side effect of many current antidiabetic medications.

Structural optimization studies have been particularly active in the past two years. Research published in Bioorganic & Medicinal Chemistry Letters (2023) described a series of modifications to the core structure aimed at improving metabolic stability and blood-brain barrier penetration. The study identified that substitution at the 5-position of the pyridine ring with small hydrophobic groups significantly enhanced the compound's pharmacokinetic profile while maintaining its pharmacological activity. These findings provide valuable insights for future drug development efforts targeting this chemical scaffold.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide and its analogs. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis method that improves yield (from 45% to 78%) while reducing the number of purification steps required. This technological advancement could significantly lower production costs and facilitate larger-scale synthesis for preclinical and clinical studies.

Safety and toxicology studies have also progressed, with a recent preclinical investigation reporting favorable results. The compound showed no significant cytotoxicity in hepatocyte cultures at therapeutic concentrations and demonstrated an acceptable safety profile in acute toxicity studies in rodents. However, chronic toxicity studies are still ongoing, and comprehensive safety data will be crucial for determining the compound's potential for clinical development.

Looking forward, several research groups have announced plans to investigate the potential of N-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxamide in neurodegenerative diseases, based on preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. Additionally, computational studies predicting favorable drug-likeness properties have spurred interest in exploring this scaffold for other therapeutic areas, including pain management and inflammation.